Cas no 1211496-15-9 (2-Chloro-N-(1-methylcyclobutyl)acetamide)

• Product Name: 2-Chloro-N-(1-methylcyclobutyl)acetamide
• CAS No: 1211496-15-9
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• MDL: MFCD13704226
• CID: 4685858
• Update Time: 2025-06-26

2-Chloro-N-(1-methylcyclobutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-methylcyclobutyl)acetamide
• 2-chloro-N-(methylcyclobutyl)acetamide
• LVJKOBPGVVIYFU-UHFFFAOYSA-N
• SBB072071
• T3424
• ST45027413
• acetamide, 2-chloro-N-(1-methylcyclobutyl)-
• 2-Chloro-N-(1-methylcyclobutyl)acetamide

• MDL： MFCD13704226
• Inchi： 1S/C7H12ClNO/c1-7(3-2-4-7)9-6(10)5-8/h2-5H2,1H3,(H,9,10)
• InChI Key： LVJKOBPGVVIYFU-UHFFFAOYSA-N
• SMILES： ClCC(NC1(C)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Chloro-N-(1-methylcyclobutyl)acetamide

Research Brief on 2-Chloro-N-(1-methylcyclobutyl)acetamide (CAS: 1211496-15-9): Recent Advances and Applications

2-Chloro-N-(1-methylcyclobutyl)acetamide (CAS: 1211496-15-9) is a specialized chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its chloroacetamide moiety and unique cyclobutyl substitution, has shown promise in various applications ranging from medicinal chemistry to agrochemical development. Recent studies have explored its potential as a building block for more complex bioactive molecules, leveraging its reactive chloro group for further derivatization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1211496-15-9 as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized the compound's reactive chloro group to create a series of derivatives targeting the ATP-binding site of specific protein kinases involved in cancer pathways. The study reported that modifications at the acetamide nitrogen yielded compounds with improved selectivity profiles compared to existing inhibitors, suggesting the structural versatility of this scaffold.

In pharmaceutical formulation research, 2-Chloro-N-(1-methylcyclobutyl)acetamide has been investigated for its physicochemical properties. A recent patent application (WO2023056789) describes its use in improving the solubility of poorly water-soluble drugs through co-crystallization techniques. The compound's unique steric configuration appears to facilitate the formation of stable crystal lattices with various active pharmaceutical ingredients, potentially addressing formulation challenges for several drug candidates in development pipelines.

From a safety and toxicology perspective, new data has emerged regarding the compound's metabolic profile. A 2024 study in Chemical Research in Toxicology employed advanced mass spectrometry techniques to identify the major metabolites formed during hepatic microsomal incubation. The findings revealed that the cyclobutyl ring undergoes minimal oxidation, while the chloroacetamide group shows significant conjugation with glutathione, suggesting potential detoxification pathways that could inform future safety assessments.

Recent synthetic methodology developments have also expanded access to this compound. A paper in Organic Process Research & Development (2023) described an improved, scalable synthesis route starting from 1-methylcyclobutanamine, achieving higher yields (82%) and purity (>99.5%) compared to previous methods. This advancement is particularly significant for industrial applications where large-scale production might be required for drug development programs.

Looking forward, several research groups have proposed exploring the compound's potential in new therapeutic areas. Computational modeling studies suggest that derivatives of 1211496-15-9 may interact with emerging targets in neurodegenerative diseases, particularly those involving protein misfolding. Additionally, its structural features make it a candidate for development as a covalent inhibitor scaffold, with applications in targeted protein degradation strategies that are gaining traction in drug discovery.

In conclusion, 2-Chloro-N-(1-methylcyclobutyl)acetamide (1211496-15-9) continues to demonstrate significant potential across multiple research domains. Its versatility as a synthetic intermediate, combined with emerging biological activities of its derivatives, positions this compound as an important focus for ongoing and future research in chemical biology and pharmaceutical sciences. The recent advances highlighted in this brief underscore the need for continued investigation into its applications and safety profile as development progresses.